debrisoquine

• CAS No.: 1131-64-2
• Product Name: debrisoquine
• Molecular Formula: C10H13N3
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 3,4-dihydro-1H-isoquinoline-2-carboximidamide
• Standard InChI: InChI=1S/C10H13N3/c11-10(12)13-6-5-8-3-1-2-4-9(8)7-13/h1-4H,5-7H2,(H3,11,12)
• Standard InChIKey: JWPGJSVJDAJRLW-UHFFFAOYSA-N
• SMILES: C1CN(CC2=CC=CC=C21)C(=N)N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(=N)N
• Appearance: Solid powder
• Melting Point: 278-280 °C; 279.0 °C; 278-280°C
• Physical Description: Solid
• Description: Debrisoquine, also known as debrisochinum or isocaramidine, belongs to the class of organic compounds known as tetrahydroisoquinolines. These are tetrahydrogenated isoquinoline derivatives. Debrisoquine is a drug which is used for the treatment of moderate and severe hypertension, either alone or as an adjunct, and for the treatment of renal hypertension. Debrisoquine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Debrisoquine has been primarily detected in blood. Within the cell, debrisoquine is primarily located in the cytoplasm. Debrisoquine can be converted into N-hydroxydebrisoquine O-glucuronide.; Debrisoquin is a member of isoquinolines and a carboxamidine. It has a role as an antihypertensive agent, an adrenergic agent, a sympatholytic agent and a human metabolite.; An adrenergic neuron-blocking drug similar in effects to guanethidine. It is also noteworthy in being a substrate for a polymorphic cytochrome P-450 enzyme. Persons with certain isoforms of this enzyme are unable to properly metabolize this and many other clinically important drugs. They are commonly referred to as having a debrisoquin 4-hydroxylase polymorphism.
• Synonyms: Debrisoquin; Debrisoquine; Tendo
• PubChem Compound: 2966
• Last Modified: Nov 11 2021